Cas no 946757-24-0 (N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate)

• Product Name: N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate
• CAS No: 946757-24-0
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 5049622
• Update Time: 2025-06-14

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate Chemical and Physical Properties

Names and Identifiers

• N-(1H-indol-5-ylmethyl)-2-methoxyethanamine
• BBL032181
• STK501439
• N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate

• Inchi： 1S/C12H16N2O/c1-15-7-6-13-9-10-2-3-12-11(8-10)4-5-14-12/h2-5,8,13-14H,6-7,9H2,1H3
• InChI Key： NLFOLSCWDSUFTK-UHFFFAOYSA-N
• SMILES： O(C)CCNCC1C=CC2=C(C=CN2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 187
• XLogP3: 1.5
• Topological Polar Surface Area: 37

Additional information on N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate

Comprehensive Overview of N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate (CAS No. 946757-24-0)

N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate is a specialized organic compound with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an indole core and a methoxyethyl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting neurological and metabolic disorders.

The compound's CAS No. 946757-24-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula and weight are often queried in scientific literature, reflecting its relevance in modern medicinal chemistry. Recent studies highlight its role in modulating specific receptors, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions about N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate revolves around its solubility and stability under various conditions. This aligns with the broader trend of optimizing drug formulations for enhanced bioavailability. The oxalate salt form, in particular, is noted for improving solubility, a key factor in pharmacokinetic performance.

In the context of AI-driven drug discovery, this compound has garnered attention for its potential as a scaffold in virtual screening workflows. Computational models often leverage its structural features to predict interactions with proteins implicated in diseases like Alzheimer's and Parkinson's. Such applications resonate with the increasing integration of machine learning in pharmaceutical R&D.

Another trending topic is the compound's role in green chemistry initiatives. Researchers are exploring sustainable synthesis routes for N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate, minimizing waste and energy consumption. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing.

From a commercial perspective, suppliers and distributors frequently highlight the compound's purity (>98%) and compliance with Good Manufacturing Practices (GMP). These attributes are critical for laboratories requiring high-quality standards in preclinical studies. The demand for such compounds is further driven by the expansion of contract research organizations (CROs) specializing in early-stage drug development.

In summary, N-(1H-Indol-5-ylmethyl)-N-(2-methoxyethyl)amine oxalate (CAS No. 946757-24-0) represents a versatile tool in contemporary research, bridging gaps between organic synthesis, drug design, and sustainable chemistry. Its multifaceted applications ensure its continued relevance in both academic and industrial settings.